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Compound of Interest

3-Bromo-1-(trimethylsilyl)-1-
propyne

cat. No.: B1268919

Compound Name:

Essential Safety and Handling Guide for 3-
Bromo-1-(trimethylsilyl)-1-propyne

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-1-(trimethylsilyl)-1-propyne, tailored for researchers, scientists, and drug
development professionals. Following these procedures is essential for ensuring laboratory
safety.

Chemical Identifier:

Name: 3-Bromo-1-(trimethylsilyl)-1-propyne

Synonyms: 3-(Trimethylsilyl)propargyl bromide, (3-Bromo-1-propynyl)trimethylsilane[1][2]

CAS Number: 38002-45-8[1][2]

Molecular Formula: CeH11BrSi[3][4]

Hazard Summary: 3-Bromo-1-(trimethylsilyl)-1-propyne is a combustible liquid that can
cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[2] It is sensitive
to moisture and air.[1]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical. The following table
summarizes the recommended equipment.

Body Part Recommended PPE Specification/Standard

o Conforming to OSHA's 29 CFR
Safety glasses with side-
Eyes/Face ) 1910.133 or European
shields or goggles
Standard EN166[1]

Chemical-resistant gloves

. L Appropriate to prevent skin
Skin (e.g., Nitrile rubber) and

exposure[1][5
protective clothing P [11[5]

For use in well-ventilated

) areas. If ventilation is
. N95 (US) or equivalent dust )
Respiratory ] inadequate, a full-face
mask/respirator )
respirator may be necessary.

[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. This section outlines the
procedural steps for handling 3-Bromo-1-(trimethylsilyl)-1-propyne from preparation to
disposal.

1. Preparation and Engineering Controls:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

e Ground all equipment to prevent static discharge.[6][7]
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e Remove all sources of ignition, such as open flames, hot surfaces, and sparks, from the
immediate area.[1][5]

2. Handling:

e Wash hands thoroughly after handling.[1][5]

e Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe vapors or mists.[5]

o Keep the container tightly closed when not in use.[1][5]

e The chemical is moisture and air-sensitive; handle under an inert atmosphere if necessary.[1]
3. Storage:

e Store in a cool, dry, and well-ventilated place.[1][5]

o Keep the container tightly closed.[1][5]

o Store away from heat, sparks, and open flames.[5] Recommended storage temperature is 2-
8°C.[3]

e Incompatible materials include strong oxidizing agents and strong bases.[1]
Emergency Procedures
First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[1]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1]
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 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[6][7]

Fire-Fighting Measures:
Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical, or foam.[1][5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: The product is a combustible liquid and containers may explode when
heated.[5] Vapors are heavier than air and may spread along floors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][7]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Remove all sources of ignition.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Containment and Cleaning Up: Absorb with inert absorbent material (e.g., sand, silica gel,
acid binder, universal binder, sawdust).[1] Keep in suitable, closed containers for disposal.[1]
Use clean, non-sparking tools to collect absorbed material.[7]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, and national regulations.
e Chemical Disposal: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[8] Do not contaminate water,
foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[8]

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning, or puncture and dispose of in a sanitary landfill.
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Workflow for Safe Handling

Safe Handling Workflow for 3-Bromo-1-(trimethylsilyl)-1-propyne

Preparation

Verify availability of eyewash station and safety shower

Y

Ensure proper ventilation (fume hood)

Y

Remove all ignition sources

:

Wear appropriate PPE

Proceed to Handling

Handling
Y

Dispense chemical carefully, avoiding splashes

Y

Keep container tightly closed when not in use

Y

Avoid contact with skin, eyes, and clothing

Y

Work under inert atmosphere if required

After Use Waste Generated
Storage / \Disposal
Store in a cool, dry, well-ventilated area (2-8°C) Segregate waste in a labeled, closed container
\ 4 \
Keep away from incompatible materials Dispose of through an approved waste disposal plant
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Caption: Workflow for handling 3-Bromo-1-(trimethylsilyl)-1-propyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-Bromo-1-
(trimethylsilyl)-1-propyne]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-3-bromo-1-trimethylsilyl-1-propyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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